2-(3-Oxazolidinyl)ethyl methacrylate
Cat. No. B1618764
CAS RN:
46235-93-2
M. Wt: 185.22 g/mol
InChI Key: FGERRMPOTZKDOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-(3-Oxazolidinyl)ethyl methacrylate is a chemical compound with the molecular formula C9H15NO3 . It is also known by other names such as 2-(1,3-Oxazolidin-3-yl)ethyl methacrylate, 2-(3-Oxazolidinyl)ethyl 2-methyl-2-propenoate, and 2-Propenoic acid, 2-methyl-, 2-(3-oxazolidinyl)ethyl ester .
Molecular Structure Analysis
The molecular structure of 2-(3-Oxazolidinyl)ethyl methacrylate consists of 9 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight is 185.22 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(3-Oxazolidinyl)ethyl methacrylate are as follows :Scientific Research Applications
Polymer Synthesis and Properties
- Hydrolytic Stability of Related Polymers : Studies on the hydrolytic stability of polymers such as poly(2-(dimethylamino)ethyl methacrylate) provide insights into the stability of related compounds like 2-(3-oxazolidinyl)ethyl methacrylate (van de Wetering et al., 1998).
- Synthesis Methods : Various methods have been explored for synthesizing compounds like 2-(3-oxazolidinyl)ethyl methacrylate, which are key for developing new polymers (Kosai, Higashino, & Yamada, 1974).
- Thermal Properties and Applications : Research on the thermal properties of oligo(2-ethyl-2-oxazoline) containing polymers, which are structurally similar to 2-(3-oxazolidinyl)ethyl methacrylate, highlights their potential applications in temperature-sensitive materials (Weber et al., 2011).
Biomedical and Catalytic Applications
- Biocompatible Block Copolymers : The development of biocompatible copolymers using related methacrylates demonstrates potential biomedical applications for 2-(3-oxazolidinyl)ethyl methacrylate (Ma et al., 2003).
- Enzymatic Synthesis of Oxazolidinones : The enzymatic synthesis of oxazolidinones, which includes compounds structurally related to 2-(3-oxazolidinyl)ethyl methacrylate, highlights the versatility of these compounds in catalytic and synthetic chemistry (Yadav & Pawar, 2014).
Advanced Material Design
- Functional Polymers : The synthesis of activated derivatives of methacrylic acid, similar to 2-(3-oxazolidinyl)ethyl methacrylate, has opened avenues in the design of functional polymers with specific properties (Ranucci, Spagnoli, & Ferruti, 1999).
properties
IUPAC Name |
2-(1,3-oxazolidin-3-yl)ethyl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-8(2)9(11)13-6-4-10-3-5-12-7-10/h1,3-7H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGERRMPOTZKDOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCCN1CCOC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
52734-36-8 |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, 2-(3-oxazolidinyl)ethyl ester, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52734-36-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID2068478 |
Source
|
| Record name | 2-(3-Oxazolidinyl)ethyl methacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2068478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, 2-(3-oxazolidinyl)ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
2-(3-Oxazolidinyl)ethyl methacrylate | |
CAS RN |
46235-93-2 |
Source
|
| Record name | 2-(3-Oxazolidinyl)ethyl 2-methyl-2-propenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=46235-93-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(3-Oxazolidinyl)ethyl methacrylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0046235932 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenoic acid, 2-methyl-, 2-(3-oxazolidinyl)ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-(3-Oxazolidinyl)ethyl methacrylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2068478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-oxazolidinyl)ethyl methacrylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.129 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(3-OXAZOLIDINYL)ETHYL METHACRYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K3L37MQ2NJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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